Cas no 88214-48-6 (2-(3-Methyloxetan-3-yl)ethanol)

• Product Name: 2-(3-Methyloxetan-3-yl)ethanol
• CAS No: 88214-48-6
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• MDL: MFCD17215858
• CID: 1075939
• PubChem ID: 53346581
• Update Time: 2025-10-22

2-(3-Methyloxetan-3-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methyloxetan-3-yl)ethanol
• 3-(2-hydroxyethyl)-3-methyloxetane
• 88214-48-6
• SCHEMBL620516
• DTXSID90693526
• MFCD17215858
• CS1851
• AKOS015907181
• 3-OXETANEETHANOL, 3-METHYL-
• AS-46556
• PB30267
• AMY32068
• C6H12O2
• EN300-1837438
• 2-(3-METHYLOXETAN-3-YL)ETHAN-1-OL
• CS-0057566
• FT-0684541
• DB-003336
• BBL102017
• STL555816

• MDL： MFCD17215858
• Inchi： 1S/C6H12O2/c1-6(2-3-7)4-8-5-6/h7H,2-5H2,1H3
• InChI Key： NFMOAAFJCIYUQR-UHFFFAOYSA-N
• SMILES： O1CC(C)(CCO)C1

Computed Properties

• Exact Mass: 116.083729621g/mol
• Monoisotopic Mass: 116.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 76.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.005
• Boiling Point: 196 ºC
• Flash Point: 81 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes Oxetanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes

Additional information on 2-(3-Methyloxetan-3-yl)ethanol

Comprehensive Guide to 2-(3-Methyloxetan-3-yl)ethanol (CAS No. 88214-48-6): Properties, Applications, and Industry Insights

2-(3-Methyloxetan-3-yl)ethanol (CAS No. 88214-48-6) is a versatile oxygenated organic compound that has garnered significant attention in specialty chemical applications. This oxetane derivative features a unique molecular structure combining an oxetane ring with an ethanol functional group, making it valuable for various industrial and research purposes. With growing interest in sustainable chemicals and bio-based materials, this compound has emerged as a subject of research in green chemistry applications.

The chemical structure of 2-(3-Methyloxetan-3-yl)ethanol consists of a 3-membered oxetane ring substituted with a methyl group at the 3-position and an ethanol side chain. This configuration provides interesting reactivity patterns that are being explored in polymer chemistry and pharmaceutical intermediates. The compound's molecular weight is 130.18 g/mol, and it typically appears as a colorless to pale yellow liquid at room temperature with moderate water solubility.

In pharmaceutical research, 2-(3-Methyloxetan-3-yl)ethanol serves as a valuable building block for drug discovery. Its oxetane moiety can improve the metabolic stability and solubility of drug candidates, addressing common challenges in medicinal chemistry. Recent studies have explored its use in developing protein kinase inhibitors and antiviral compounds, particularly in light of increased global focus on infectious disease treatments.

The material science sector utilizes 2-(3-Methyloxetan-3-yl)ethanol as a reactive diluent and crosslinking agent in advanced polymer systems. Its ability to participate in ring-opening polymerization makes it valuable for creating high-performance coatings with enhanced durability and chemical resistance. These properties align with current industry demands for eco-friendly coating solutions that reduce VOC emissions without compromising performance.

From a synthetic chemistry perspective, 2-(3-Methyloxetan-3-yl)ethanol offers interesting possibilities for click chemistry applications. The strained oxetane ring provides a handle for selective modifications, making the compound useful in bioconjugation and material functionalization. Researchers are particularly interested in its potential for creating smart materials that respond to environmental stimuli.

The global market for oxetane derivatives like 2-(3-Methyloxetan-3-yl)ethanol is experiencing steady growth, driven by demand from the pharmaceutical, coatings, and adhesives industries. Market analysts project particular expansion in Asia-Pacific regions, where increasing investments in specialty chemicals are supporting innovation. The compound's compatibility with green chemistry principles positions it well in markets prioritizing sustainability.

Recent technological advancements have improved the synthesis routes for 2-(3-Methyloxetan-3-yl)ethanol, making production more efficient and cost-effective. Modern catalytic methods have reduced byproduct formation while increasing yields, addressing previous challenges in large-scale manufacturing. These developments are particularly relevant for researchers searching for scalable synthetic methods for functionalized oxetanes.

In analytical chemistry, 2-(3-Methyloxetan-3-yl)ethanol can be characterized using standard techniques including GC-MS, NMR spectroscopy, and HPLC. The compound typically shows characteristic signals in 1H NMR around 1.5 ppm for the methyl group and between 3.5-4.5 ppm for the oxetane ring protons. These analytical profiles are important for quality control in both research and industrial applications.

Safety considerations for handling 2-(3-Methyloxetan-3-yl)ethanol follow standard laboratory protocols for organic solvents. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended. The compound should be stored in tightly sealed containers away from strong oxidizers, following general chemical storage guidelines for oxygenated compounds.

The future research directions for 2-(3-Methyloxetan-3-yl)ethanol include exploring its potential in biodegradable polymers and renewable materials. With increasing emphasis on circular economy principles in the chemical industry, this compound's derivatization possibilities make it an interesting candidate for sustainable material development. Ongoing studies are examining its incorporation into self-healing materials and stimuli-responsive systems.

For researchers and industry professionals seeking detailed technical information about 2-(3-Methyloxetan-3-yl)ethanol, comprehensive spectral data and physical property measurements are available through chemical databases and specialty chemical suppliers. The compound's growing importance in various applications ensures continued interest and investigation into its potential uses across multiple scientific disciplines.